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Compound of Interest

Compound Name: Trivinylmethoxysilane

Cat. No.: B060962 Get Quote

This in-depth technical guide provides a comprehensive overview of Trivinylmethoxysilane
(CAS No. 193828-96-5), a versatile trifunctional organosilane. This document is intended for

researchers, scientists, and drug development professionals, offering insights into its synthesis,

chemical properties, reactivity, and potential applications, particularly in the realms of polymer

chemistry and biomedical materials.

Introduction to Trivinylmethoxysilane
Trivinylmethoxysilane is a unique organofunctional silane characterized by the presence of

three reactive vinyl groups and one hydrolyzable methoxy group attached to a central silicon

atom. This molecular architecture makes it a valuable crosslinking agent, monomer, and

surface modifying agent. The vinyl groups can participate in various polymerization reactions,

such as free radical polymerization and addition reactions, while the methoxy group allows for

hydrolysis and condensation to form stable siloxane networks (Si-O-Si). This dual reactivity is

the cornerstone of its utility in creating highly structured and functionalized materials.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Trivinylmethoxysilane is

essential for its safe handling, storage, and application.
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Property Value Source

CAS Number 193828-96-5 [1][2]

Molecular Formula C7H12OSi [2]

Molecular Weight 140.26 g/mol [2]

Boiling Point 131-133 °C [1]

Density 0.818 g/cm³ (predicted) [1]

Refractive Index 1.4400 [1]

Flash Point 26 °C [1]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[1]

Synthesis of Trivinylmethoxysilane
The synthesis of Trivinylmethoxysilane can be approached through established organosilicon

chemistry methodologies. Two primary routes are the Grignard reaction and hydrosilylation.

The choice of method depends on the availability of starting materials, desired purity, and

scalability.

Grignard Reaction Protocol
This method involves the reaction of a vinyl Grignard reagent with a suitable methoxy-

substituted chlorosilane.

Reaction Scheme:

3 CH₂=CHMgBr
(Vinylmagnesium Bromide)

+

Cl₃Si(OCH₃)
(Trichloromethoxysilane)

(CH₂=CH)₃Si(OCH₃)
(Trivinylmethoxysilane)

3 MgBrCl

Ether or THF
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Caption: Grignard synthesis of Trivinylmethoxysilane.

Step-by-Step Methodology:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in

anhydrous diethyl ether or tetrahydrofuran (THF). A solution of vinyl bromide in the same

solvent is added dropwise to initiate the formation of vinylmagnesium bromide. The reaction

is typically initiated with a small crystal of iodine and maintained under a nitrogen

atmosphere.[3]

Reaction with Silane Precursor: The freshly prepared Grignard reagent is then added slowly

to a cooled solution (-30 °C to 0 °C) of trichloromethoxysilane in anhydrous ether or THF.[4]

[5] The reverse addition (adding the silane to the Grignard reagent) can also be employed.

Low temperatures are crucial to control the exothermic reaction and minimize side product

formation.[5]

Work-up and Purification: After the addition is complete, the reaction mixture is stirred for

several hours at room temperature. The reaction is then quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, washed

with brine, and dried over anhydrous magnesium sulfate. The solvent is removed under

reduced pressure, and the crude product is purified by fractional distillation to yield pure

Trivinylmethoxysilane.

Causality: The Grignard reagent acts as a potent nucleophile, with the vinyl group's carbanionic

character attacking the electrophilic silicon atom of the chlorosilane. The stepwise replacement

of chloride ions with vinyl groups occurs. Using a methoxy-substituted chlorosilane allows for

the direct introduction of the methoxy group.

Hydrosilylation Protocol
Hydrosilylation offers an alternative, often more atom-economical, route involving the addition

of a Si-H bond across a carbon-carbon triple bond.

Reaction Scheme:
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3 HC≡CH
(Acetylene)

+

HSi(OCH₃)₃
(Trimethoxysilane)

(CH₂=CH)₃Si(OCH₃)
(Trivinylmethoxysilane)

Pt or Rh Catalyst

Hydrolysis

Condensation

(CH₂=CH)₃Si(OCH₃)

(CH₂=CH)₃Si(OH)

+ H₂O

CH₃OH (CH₂=CH)₃Si(OH)

(CH₂=CH)₃Si-O-Si(CH=CH₂)₃

(CH₂=CH)₃Si(OH)

H₂O

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Trivinylmethoxysilane.

The rate of hydrolysis and condensation is influenced by pH, with both acidic and basic

conditions catalyzing the reactions.
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Radical Polymerization
The three vinyl groups of Trivinylmethoxysilane can undergo free radical polymerization,

initiated by thermal or photochemical decomposition of a radical initiator. This allows for the

formation of a highly crosslinked polymer network.

Polymerization Mechanism:

Initiation

Propagation

Termination

R-R

2 R•

Heat or Light

(CH₂=CH)₃Si(OCH₃)

R-(CH₂-CH•)ₙ-Si(OCH₃)(CH=CH₂)₂

Chain Growth

P•

P-P

P•

Click to download full resolution via product page

Caption: Free radical polymerization of Trivinylmethoxysilane.

The kinetics of radical polymerization of a related compound, trimethoxyvinylsilane, have been

studied, providing insights into the reactivity of the vinylsilyl group. [6]The polymerization rate is

dependent on initiator and monomer concentrations. [7][8]
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Applications in Drug Development and Biomedical
Research
The unique dual reactivity of Trivinylmethoxysilane opens up numerous possibilities in the

field of drug development and biomedical materials.

Hydrogel Formation for Controlled Drug Delivery
Hydrogels are three-dimensional, water-swollen polymer networks that are widely explored for

controlled drug delivery. [9][10][11]Trivinylmethoxysilane can be used as a crosslinking agent

to form robust and biocompatible hydrogels.

Workflow for Hydrogel-based Drug Delivery:

Monomer Mixture
(e.g., Acrylamide, HEMA)

Polymerization &
Crosslinking

Trivinylmethoxysilane
(Crosslinker) Therapeutic Agent Initiator

Drug-loaded Hydrogel

Controlled Drug Release

Click to download full resolution via product page

Caption: Workflow for creating a drug delivery hydrogel.

By copolymerizing Trivinylmethoxysilane with hydrophilic monomers, hydrogels with tunable

swelling properties, mechanical strength, and degradation rates can be fabricated. [12][13]

[14]The drug can be physically entrapped within the hydrogel matrix and released in a

controlled manner as the hydrogel swells or degrades. [9][15]
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Surface Modification of Biomedical Devices
The surface properties of biomedical implants and devices are critical for their biocompatibility

and long-term performance. [16][17]Unwanted protein adsorption and bacterial adhesion can

lead to device failure and infections. [2]Trivinylmethoxysilane can be used to functionalize

surfaces, creating a more biocompatible interface.

Experimental Protocol for Surface Modification:

Surface Preparation: The substrate (e.g., titanium, silica, or a polymer) is thoroughly cleaned

and activated to generate surface hydroxyl groups. This can be achieved by treatment with

piranha solution, plasma, or UV/ozone.

Silanization: The cleaned substrate is immersed in a solution of Trivinylmethoxysilane in an

anhydrous solvent (e.g., toluene). The reaction is allowed to proceed for a specific duration

at a controlled temperature.

Curing: The coated substrate is then cured at an elevated temperature to promote the

formation of a stable, crosslinked polysiloxane layer on the surface.

Further Functionalization (Optional): The vinyl groups on the surface can be further modified

through reactions like thiol-ene chemistry to attach specific biomolecules, such as

polyethylene glycol (PEG) to reduce protein fouling or antimicrobial peptides.

Causality: The methoxy group of Trivinylmethoxysilane reacts with the surface hydroxyl

groups to form covalent bonds. Subsequent hydrolysis and condensation of adjacent silane

molecules create a durable, crosslinked coating. [3]The vinyl groups provide reactive handles

for further chemical modification. [1]

Safety and Handling
Trivinylmethoxysilane is a flammable liquid and should be handled in a well-ventilated fume

hood away from ignition sources. It is sensitive to moisture and should be stored under an inert

atmosphere. [1]Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn at all times. In case of contact with skin or eyes, rinse immediately with

plenty of water.
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Conclusion
Trivinylmethoxysilane is a highly versatile molecule with significant potential in advanced

materials science, particularly for biomedical applications. Its ability to form crosslinked

networks through both hydrolysis/condensation and vinyl polymerization makes it an ideal

candidate for the development of novel hydrogels for controlled drug delivery and for the

surface modification of medical devices to enhance their biocompatibility. Further research into

the specific applications and biological interactions of polymers derived from

Trivinylmethoxysilane will undoubtedly unlock new avenues for innovation in medicine and

biotechnology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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